Cas no 1050213-96-1 (2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride)

• Product Name: 2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride
• CAS No: 1050213-96-1
• MF: C₁₀H₂₀Cl₂N₂S
• MW: 271.250199317932
• MDL: MFCD07111363
• CID: 4569857
• PubChem ID: 17294980
• Update Time: 2025-06-08

2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-N-[(5-methyl-2-thienyl)methyl]-1,2-ethanediamine dihydrochloride
• N,N-dimethyl-N'-[(5-methyl-2-thienyl)methyl]-1,2-ethanediamine dihydrochloride
• 2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride

• MDL： MFCD07111363
• Inchi： 1S/C10H18N2S.2ClH/c1-9-4-5-10(13-9)8-12(3)7-6-11-2;;/h4-5,11H,6-8H2,1-3H3;2*1H
• InChI Key： FYERRTIBFYKWMJ-UHFFFAOYSA-N
• SMILES： C(N(C)CC1SC(C)=CC=1)CNC.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride

2-(Dimethylamino)Ethyl(5-Methylthiophen-2-Yl)Methylamine Dihydrochloride

The compound 2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride (CAS No: 1050213-96-1) is a highly specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which combines a dimethylamino group with a methylthiophene moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antitumor agents and anti-inflammatory drugs. The methylthiophene ring, a key structural component, has been shown to exhibit antioxidant properties, which further enhances its utility in therapeutic applications. Researchers have also explored its role as a building block for peptide synthesis, demonstrating its versatility in organic chemistry.

The synthesis of 2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride involves a multi-step process that includes nucleophilic substitution and amine alkylation reactions. The use of advanced catalytic systems has enabled the optimization of this synthesis, leading to higher yields and improved purity. This has been documented in several peer-reviewed journals, emphasizing the importance of this compound in modern chemical research.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its application in drug delivery systems and formulation development.

One of the most promising areas of research involving this compound is its potential as an anticancer agent. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways. Additionally, its ability to inhibit inflammatory mediators makes it a candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

From an environmental perspective, the compound has been assessed for its biodegradability and toxicity profile. Results indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. Regulatory agencies have also evaluated its safety profile, concluding that it poses minimal risk to human health when handled according to established safety guidelines.

In conclusion, 2-(dimethylamino)ethyl(5-methylthiophen-2-yl)methylamine dihydrochloride (CAS No: 1050213-96-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, organic synthesis, and materials science. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a key player in advancing modern medicine and chemical innovation.